Cas no 1936682-84-6 (3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine)

• Product Name: 3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine
• CAS No: 1936682-84-6
• MF: C₆H₉F₃N₄
• MW: 194.157670736313
• MDL: MFCD29938362
• CID: 5172765
• PubChem ID: 130616909
• Update Time: 2025-06-27

3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-3-(trifluoromethyl)pyrrolidine
• 3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine

• MDL： MFCD29938362
• Inchi： 1S/C6H9F3N4/c7-6(8,9)5(4-12-13-10)1-2-11-3-5/h11H,1-4H2
• InChI Key： YUFNPOBLAQUODU-UHFFFAOYSA-N
• SMILES： FC(C1(CN=[N+]=[N-])CNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.1
• Topological Polar Surface Area: 26.4

Additional information on 3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine

Introduction to 3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine (CAS No. 1936682-84-6)

3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine, also known by its CAS registry number CAS No. 1936682-84-6, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidines, which are five-membered ring structures containing one nitrogen atom. The presence of both an azidomethyl group and a trifluoromethyl group introduces interesting electronic and steric properties, making it a valuable molecule for research and development.

The structure of 3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine consists of a pyrrolidine ring where the nitrogen atom is at position 1, and the azidomethyl (-CH₂N₃) and trifluoromethyl (-CF₃) groups are attached at position 3. This substitution pattern creates a molecule with high symmetry and unique reactivity. The azide group is known for its ability to undergo click chemistry reactions, such as the Huisgen cycloaddition, which has been widely used in drug discovery and materials science.

Recent studies have highlighted the importance of azide-containing compounds in medicinal chemistry due to their ability to form stable covalent bonds with alkyne groups under copper catalysis. This property has led to the exploration of 3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine as a potential building block for constructing complex molecular architectures. Additionally, the trifluoromethyl group imparts electron-withdrawing effects, which can enhance the stability and bioavailability of the compound.

In terms of synthesis, 3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine can be prepared through various routes, including nucleophilic substitution and ring-closing reactions. One common method involves the reaction of an azide salt with an appropriately substituted pyrrolidine derivative. The use of transition metal catalysts has also been explored to optimize the reaction conditions and improve yield.

The chemical properties of this compound are influenced by its functional groups. The azide group exhibits nucleophilic character, while the trifluoromethyl group contributes to both electronic and steric effects. These properties make it suitable for applications in organocatalysis, where it can act as a directing or activating group in asymmetric synthesis.

In terms of biological activity, preliminary studies suggest that 3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine may exhibit moderate inhibitory effects on certain enzymes, making it a promising candidate for further pharmacological evaluation. Its ability to participate in click chemistry reactions also opens up possibilities for drug delivery systems and bioconjugation technologies.

The versatility of this compound is further demonstrated by its potential use in materials science. For instance, its reactivity can be harnessed to develop novel polymers or cross-linked materials with tailored properties. Researchers have also investigated its role in supramolecular chemistry, where it can serve as a component in self-assembling systems.

In conclusion, 3-(Azidomethyl)-3-(trifluoromethyl)pyrrolidine (CAS No. 1936682-84-6) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and reactivity make it an invaluable tool for advancing research in drug discovery, materials science, and beyond.